Extended Linker Reach: PEG10 vs. PEG8
In systematic PROTAC linker-length studies, incremental addition of two ethylene glycol units can switch a degrader from inactive to sub-nanomolar potency, with PEG8 representing the longest practical choice before viscosity and renal clearance become limiting [1]. The PEG10 chain in Cbz-N-PEG10-acid extends the span by approximately 7–8 Å beyond PEG8 (two additional –O–CH₂–CH₂– units at ~3.5–4.0 Å per unit in extended conformation), providing additional reach for E3 ligase–target protein pairs whose binding pockets are separated by distances exceeding those accommodated by PEG4/6/8 [2]. A published model normalized across multiple PROTAC linker SAR studies demonstrates that linear linker length directly and non-linearly affects degradation potency (DC₅₀), with optimal windows that shift depending on the specific protein pair [3].
| Evidence Dimension | End-to-end linker span (approximate extended conformation) |
|---|---|
| Target Compound Data | ~35–40 Å (PEG10, 10 ethylene glycol units × ~3.5–4.0 Å/unit) |
| Comparator Or Baseline | ~28–32 Å (PEG8, the empirically established gold-standard upper bound for routine PROTAC design); ~21–25 Å (PEG6); ~14–18 Å (PEG4) |
| Quantified Difference | PEG10 adds approximately 7–8 Å of reach beyond PEG8, representing a ~25% increase in maximum span |
| Conditions | Calculated from crystallographic PEG extended-conformation parameters; actual solution-phase end-to-end distance depends on conformational sampling and solvent conditions [1] |
Why This Matters
For PROTAC programs targeting protein pairs with deep binding pockets or large inter-domain distances (e.g., kinase–E3 ligase pairs exceeding 3 nm separation), PEG10 may enable productive ternary-complex formation where PEG8 fails, avoiding a complete synthetic campaign restart.
- [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source
- [2] Sinopeg. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? Technical Article. 2026. View Source
- [3] Bemis TA, et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry. 2021;64(12):8042–8052. View Source
